Cas no 117377-41-0 (4-Isothiazolecarbonitrile, 3-amino-5-(butylamino)-)

• Product Name: 4-Isothiazolecarbonitrile, 3-amino-5-(butylamino)-
• CAS No: 117377-41-0
• MF: C₈H₁₂N₄S
• MW: 196.272679328918
• CID: 1210627
• Update Time: 2024-08-05

4-Isothiazolecarbonitrile, 3-amino-5-(butylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-amino-5-(butylamino)-

• Inchi： 1S/C8H12N4S/c1-2-3-4-11-8-6(5-9)7(10)12-13-8/h11H,2-4H2,1H3,(H2,10,12)
• InChI Key： ZFZKPSFDDKUZDV-UHFFFAOYSA-N
• SMILES： S1C(NCCCC)=C(C#N)C(N)=N1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Melting Point: 165-167 °C(Solv: ethanol (64-17-5))
• Boiling Point: 306.0±42.0 °C(Predicted)
• pka: 4.17±0.47(Predicted)